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Compound of Interest

Compound Name: 3-Nonanone

Cat. No.: B1329264 Get Quote

Essential Safety and Handling Guide for 3-
Nonanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Nonanone in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

I. Hazard Identification and Personal Protective
Equipment (PPE)
3-Nonanone is a combustible liquid and is irritating to the eyes.[1][2][3] Proper personal

protective equipment is mandatory to ensure safety.

Recommended Personal Protective Equipment:

Eye and Face Protection: Always wear chemical safety goggles or a face shield.[1][4]

Hand Protection: Wear suitable chemical-resistant gloves.[1][4]

Respiratory Protection: Use a multi-purpose combination respirator cartridge, especially

when working in poorly ventilated areas or with heated 3-Nonanone.[4]
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Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

II. Key Safety and Physical Properties
A summary of important quantitative data for 3-Nonanone is provided in the table below for

easy reference.

Property Value Source

CAS Number 925-78-0 [5]

Molecular Formula C9H18O [2]

Molecular Weight 142.24 g/mol [2]

Appearance Colorless to light yellow liquid [5]

Boiling Point 187-188 °C [4][6]

Melting Point -8 °C [2][6]

Flash Point 68 °C (154.4 °F) - closed cup [4]

Density 0.821 g/mL at 25 °C [4][6]

Solubility
Insoluble in water; soluble in

alcohol and oils
[6]

III. Operational Plan for Handling 3-Nonanone
Follow these step-by-step procedures for the safe handling of 3-Nonanone in a laboratory

environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[7]
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Remove all potential ignition sources from the work area, as 3-Nonanone is a combustible

liquid.[7] This includes open flames, hot plates, and spark-producing equipment.

2. Handling and Use:

Wear the appropriate PPE as specified in Section I before handling the chemical.

Avoid contact with skin and eyes.[1][3]

Avoid inhalation of vapors.

Use only non-sparking tools when opening or handling containers.[7]

Ground and bond containers when transferring material to prevent static discharge.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Keep away from heat, sparks, and open flames.[7]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.[7][8]

IV. Disposal Plan
Proper disposal of 3-Nonanone is crucial to prevent environmental contamination and ensure

regulatory compliance.

1. Waste Collection:

Collect waste 3-Nonanone and any contaminated materials (e.g., paper towels, gloves) in a

designated, properly labeled, and sealed container.

The container should be made of a material compatible with ketones.

2. Waste Disposal:

Dispose of contents and the container at an approved waste disposal plant.
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Surplus and non-recyclable solutions should be sent to a licensed professional waste

disposal service.

Always follow local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal.[8]

V. Emergency Procedures
1. Spills:

In case of a small spill, soak it up with an inert absorbent material (e.g., sand, vermiculite).

Use spark-proof tools for cleanup.[7]

Place the absorbed material in a suitable, closed container for disposal.[7][8]

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

2. Fire:

In case of a fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Water spray may be used to cool closed containers.[9]

Firefighters should wear self-contained breathing apparatus and full firefighting gear.[9]

3. First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical

advice.[1]

Skin Contact: Wash off immediately with soap and plenty of water.

Inhalation: Move to fresh air. If you feel unwell, call a poison center or doctor.[8]

Ingestion: Rinse mouth and seek immediate medical attention. Do not induce vomiting.[9]

Below is a diagram illustrating the safe handling workflow for 3-Nonanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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